Cas no 1805167-23-0 (2-Fluoro-5-hydroxynicotinonitrile)

• Product Name: 2-Fluoro-5-hydroxynicotinonitrile
• CAS No: 1805167-23-0
• MF: C₆H₃FN₂O
• MW: 138.099224328995
• CID: 4903650
• Update Time: 2025-06-20

2-Fluoro-5-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxynicotinonitrile

• Inchi： 1S/C6H3FN2O/c7-6-4(2-8)1-5(10)3-9-6/h1,3,10H
• InChI Key： UFSBSCJCSQDHES-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 0.6
• Topological Polar Surface Area: 56.9

Additional information on 2-Fluoro-5-hydroxynicotinonitrile

Professional Introduction to 2-Fluoro-5-hydroxynicotinonitrile (CAS No. 1805167-23-0)

2-Fluoro-5-hydroxynicotinonitrile, with the CAS number 1805167-23-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the nicotinamide family, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of both a fluoro group and a hydroxyl group in its molecular structure makes it a particularly intriguing subject for further investigation, as these functional groups can significantly influence its reactivity and biological properties.

The chemical structure of 2-Fluoro-5-hydroxynicotinonitrile consists of a pyridine core substituted with a cyano group at the 3-position, a hydroxyl group at the 5-position, and a fluoro atom at the 2-position. This arrangement confers unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, which are crucial factors in drug development.

In recent years, there has been growing interest in the development of fluorinated nicotinamide derivatives due to their potential applications in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can alter the pharmacokinetic properties of molecules, leading to improved bioavailability and prolonged half-life. Additionally, fluorine atoms can enhance the binding affinity of small molecules to their target proteins, making them more effective in modulating biological pathways.

One of the most promising areas of research involving 2-Fluoro-5-hydroxynicotinonitrile is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in cancer therapy. By modifying the pyridine core with fluorine and hydroxyl groups, researchers have been able to develop more potent and selective kinase inhibitors. These inhibitors have shown promise in preclinical studies and are being explored for their potential use in treating various types of cancer.

Another area where 2-Fluoro-5-hydroxynicotinonitrile has shown promise is in the development of antiviral agents. The unique chemical properties of this compound make it an excellent candidate for designing molecules that can inhibit viral replication. Recent studies have demonstrated that fluorinated nicotinamide derivatives can disrupt viral protease activity, thereby preventing the virus from replicating within host cells. This approach has been particularly effective against RNA viruses, such as influenza and HIV.

The synthesis of 2-Fluoro-5-hydroxynicotinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the hydroxyl group is often introduced through nucleophilic addition or oxidation reactions. The cyano group at the 3-position can be incorporated via cyanation reactions or by starting from a precursor that already contains this functional group.

In terms of biological activity, 2-Fluoro-5-hydroxynicotinonitrile has demonstrated several interesting properties. In vitro studies have shown that it can inhibit the activity of various kinases, including EGFR (epidermal growth factor receptor) and JAK (janus kinase). These kinases are involved in pathways that promote cell growth and survival, making them attractive targets for anti-cancer therapies. Additionally, the compound has shown some efficacy against bacterial pathogens by interfering with essential bacterial enzymes.

The pharmacokinetic profile of 2-Fluoro-5-hydroxynicotinonitrile is also an area of active investigation. Studies have indicated that fluorinated analogs generally exhibit improved oral bioavailability compared to their non-fluorinated counterparts. This is attributed to enhanced metabolic stability and reduced renal clearance. These properties make fluorinated compounds particularly suitable for oral administration, which is often preferred by patients due to its convenience.

The future prospects for 2-Fluoro-5-hydroxynicotinonitrile are promising, with ongoing research aimed at further optimizing its chemical structure for better biological activity and pharmacokinetic properties. Computational modeling techniques are being employed to predict how different structural modifications will affect the compound's interactions with biological targets. This approach allows researchers to design molecules with enhanced potency and selectivity.

In conclusion, 2-Fluoro-5-hydroxynicotinonitrile (CAS No. 1805167-23-0) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure makes it an excellent scaffold for designing novel bioactive molecules targeting various diseases, including cancer and viral infections. With continued advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in the development of next-generation therapeutics.